Cas no 62290-47-5 (Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester)
62290-47-5 structure
Product Name:Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester
CAS No:62290-47-5
MF:C15H13BrO3
MW:321.165923833847
CID:450634
PubChem ID:60373137
Update Time:2025-04-19
Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester
- methyl 4-[(4-bromophenyl)methoxy]benzoate
- AKOS008408654
- A1-05404
- Methyl 4-((4-bromobenzyl)oxy)benzoate
- methyl 4-[(4-bromobenzyl)oxy]benzoate
- DTXSID30733894
- 62290-47-5
-
- Inchi: 1S/C15H13BrO3/c1-18-15(17)12-4-8-14(9-5-12)19-10-11-2-6-13(16)7-3-11/h2-9H,10H2,1H3
- InChI Key: NUVMTNRDLRFDFM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)COC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 320.00479
- Monoisotopic Mass: 320.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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